5-Chloro-2-cyanomethylindole
Description
5-Chloro-2-cyanomethylindole is a halogenated indole derivative featuring a chlorine substituent at the 5-position and a cyanomethyl (-CH₂CN) group at the 2-position of the indole core.
Properties
Molecular Formula |
C10H7ClN2 |
|---|---|
Molecular Weight |
190.63 g/mol |
IUPAC Name |
2-(5-chloro-1H-indol-2-yl)acetonitrile |
InChI |
InChI=1S/C10H7ClN2/c11-8-1-2-10-7(5-8)6-9(13-10)3-4-12/h1-2,5-6,13H,3H2 |
InChI Key |
PMFFWSRCHJUQJW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C=C(N2)CC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Insights:
Substituent Effects on Reactivity: The cyanomethyl group in 5-Chloro-2-cyanomethylindole introduces a nitrile moiety, which is more polar and chemically versatile than the ester group in Ethyl 5-chloroindole-2-carboxylate. This polarity may enhance binding to biological targets via dipole interactions . Amide and carboxylic acid derivatives (e.g., 5-Chloroindole-2-carboxylic acid methylamide) exhibit increased metabolic stability compared to esters, making them favorable for drug development .
Biological Activity: Ethyl 5-chloroindole-2-carboxylate has demonstrated antiproliferative activity against cancer cell lines, suggesting that substitutions at the 2-position critically influence therapeutic efficacy . The absence of a carboxylic acid or ester group in 5-Chloro-2-cyanomethylindole may reduce gastrointestinal toxicity compared to 5-Chloroindole-3-acetic acid, which is used in plant physiology but can irritate mammalian tissues .
Synthetic Utility: 5-Methyl-2-phenylindole’s lipophilic aromatic substituents make it a preferred intermediate for synthesizing fluorescent dyes or ligands, whereas 5-Chloro-2-cyanomethylindole’s nitrile group could facilitate further functionalization via nucleophilic addition .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
